N-(4-fluorophenyl)-2-(2-{[3-(2-methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide

• Molecular Formula: C27H24FN3O4S
• Molecular Weight: 505.6 g/mol
• IUPAC Name: N-(4-fluorophenyl)-2-[2-[(Z)-[3-(2-methoxyethyl)-4-oxo-2-phenylimino-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetamide
• InChI: InChI=1S/C27H24FN3O4S/c1-34-16-15-31-26(33)24(36-27(31)30-21-8-3-2-4-9-21)17-19-7-5-6-10-23(19)35-18-25(32)29-22-13-11-20(28)12-14-22/h2-14,17H,15-16,18H2,1H3,(H,29,32)/b24-17-,30-27?
• InChI Key: FMQOZTAZIUUOHL-ZEAYLUBASA-N
• Isomeric SMILES: COCCN1C(=O)/C(=C/C2=CC=CC=C2OCC(=O)NC3=CC=C(C=C3)F)/SC1=NC4=CC=CC=C4
• SMILES: COCCN1C(=O)C(=CC2=CC=CC=C2OCC(=O)NC3=CC=C(C=C3)F)SC1=NC4=CC=CC=C4

Description

N-(4-fluorophenyl)-2-(2-{[3-(2-methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-(2-{[3-(2-methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide is not fully understood. However, it is believed to inhibit certain enzymes and proteins that are involved in various cellular processes. This inhibition leads to the suppression of inflammation and the inhibition of cancer and tumor growth.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-2-(2-{[3-(2-methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cancer and tumor growth, and have antibacterial and antifungal activity. It has also been shown to have a positive effect on the immune system.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-fluorophenyl)-2-(2-{[3-(2-methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide in lab experiments include its potential anti-inflammatory, anti-cancer, and antibacterial properties. However, its limitations include the lack of understanding of its mechanism of action and the need for further research to fully understand its potential applications.

Future Directions

There are several potential future directions for research on N-(4-fluorophenyl)-2-(2-{[3-(2-methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide. These include further studies on its mechanism of action, its potential applications in the treatment of various diseases, and the development of new derivatives with improved properties. Additionally, research could focus on the optimization of the synthesis method and the development of new purification techniques. Overall, the potential applications of this compound in the field of medicine make it an interesting area of research for the future.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-(2-{[3-(2-methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide involves a series of chemical reactions. The starting materials are 4-fluoroaniline, 2-(2-hydroxyphenyl)benzothiazole, and 2-bromoacetic acid. The reaction is carried out in the presence of a catalyst and solvent, and the product is purified using various techniques such as chromatography and recrystallization.

Scientific Research Applications

N-(4-fluorophenyl)-2-(2-{[3-(2-methoxyethyl)-4-oxo-2-(phenylimino)-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide has potential applications in the field of medicine. It has been studied for its anti-inflammatory, anti-cancer, and anti-tumor properties. It has also been shown to have antibacterial and antifungal activity.